N-{2-[2-(Tert-butyl)phenoxy]ethyl}-N-(3-pyridinylmethyl)amine

• IUPAC Name: 2-(2-tert-butylphenoxy)-N-(pyridin-3-ylmethyl)ethanamine
• InChI: InChI=1S/C18H24N2O/c1-18(2,3)16-8-4-5-9-17(16)21-12-11-20-14-15-7-6-10-19-13-15/h4-10,13,20H,11-12,14H2,1-3H3
• InChI Key: BRYLMYUZWFQJSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCCNCC2=CN=CC=C2
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

“N-{2-[2-(Tert-butyl)phenoxy]ethyl}-N-(3-pyridinylmethyl)amine” is a chemical compound with the molecular formula C18H24N2O and a molecular weight of 284.4. It is used for proteomics research.

Scientific Research Applications

• Synthesis and Characterization of Schiff Base Compounds : The study by Çolak et al. (2021) discusses the synthesis of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate from starting tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur. The compounds were characterized using FTIR, 1H, and 13C NMR spectroscopic methods, and the crystal and molecular structure was analyzed through X-ray crystallographic analysis, revealing intramolecular hydrogen bonding in certain compounds. Çolak et al. (2021).

• Luminescent Properties of Schiff-base Complexes : Wong et al. (2004) synthesized neutral Schiff-base complexes with LnIII (Ln = La, Eu, Gd, Tb, Dy, Ho, Er, Tm, or Lu). The crystal structure analyses revealed that the Schiff base behaves as a tri-deprotonated heptadentate ligand, encapsulating the lanthanide metal ion within the N4O3 cavity, with photoluminescent properties. Wong et al. (2004).

• Preparation of N-functionalized Dithieno[3,2-b2',3'-d]pyrroles

  : Ogawa & Rasmussen (2003) developed a synthetic route for the preparation of N-functionalized dithieno[3,2-b:2',3'-d]pyrroles, utilizing N-functionalized N-(3'-thienyl)-3-aminothiophenes produced from the Pd-catalyzed amination of 3-bromothiophene with primary amines. This method allows the convenient preparation of a variety of N-functionalized compounds in good yield. Ogawa & Rasmussen (2003).

• Versatile Intermediates for Asymmetric Synthesis of Amines : Ellman et al. (2002) highlighted N-tert-butanesulfinyl imines as versatile intermediates for the asymmetric synthesis of amines. These imines are prepared in high yields and have been used to synthesize a wide range of highly enantioenriched amines. The tert-butanesulfinyl group activates the imines for addition reactions and serves as a powerful chiral directing group. Ellman et al. (2002).